Cas no 103980-59-2 (4(3H)-Pyrimidinone,5-butyl-)

• Product Name: 4(3H)-Pyrimidinone,5-butyl-
• CAS No: 103980-59-2
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 212867
• PubChem ID: 3025547
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,5-butyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,5-butyl-
• 4(1H)-Pyrimidinone,5-butyl- (9CI)
• 5-butyl-1H-pyrimidin-6-one
• 103980-59-2
• SCHEMBL16274632
• 5-n-butyl-4-hydroxypyrimidine
• XDCIBZVFAIWWIE-UHFFFAOYSA-N
• 5-Butyl-4-pyrimidinol
• 4-Pyrimidinol, 5-butyl-
• DTXSID60146190

• Inchi： 1S/C8H12N2O/c1-2-3-4-7-5-9-6-10-8(7)11/h5-6H,2-4H2,1H3,(H,9,10,11)
• InChI Key： XDCIBZVFAIWWIE-UHFFFAOYSA-N
• SMILES： O=C1C(=CN=CN1)CCCC

Computed Properties

• Exact Mass: 152.09506
• Monoisotopic Mass: 152.094963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: 1.2

Experimental Properties

• Density: 1.09
• Boiling Point: 266.7°Cat760mmHg
• Flash Point: 115.1°C
• Refractive Index: 1.542
• PSA: 41.46
• LogP: 1.52480